Cas no 64230-27-9 (Benzenamine, 2,4-dibromo-N,N-dimethyl-)

• Product Name: Benzenamine, 2,4-dibromo-N,N-dimethyl-
• CAS No: 64230-27-9
• MF: C₈H₉Br₂N
• MW: 278.971760511398
• CID: 424529
• PubChem ID: 11482857
• Update Time: 2025-04-19

Benzenamine, 2,4-dibromo-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 2,4-dibromo-N,N-dimethyl-
• 2,4-dibromo-N,N-dimethylaniline
• 2,4-Dibrom-N,N-dimethyl-anilin
• 2,4-dibromo-N,N-dimethyl-aniline
• Benzenamine,2,4-dibromo-N,N-dimethyl
• 64230-27-9
• SCHEMBL9566865
• DTXSID90467360

• Inchi： 1S/C8H9Br2N/c1-11(2)8-4-3-6(9)5-7(8)10/h3-5H,1-2H3
• InChI Key： JCMIFSXGUYFJNJ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1N(C)C)Br

Computed Properties

• Exact Mass: 276.91000
• Monoisotopic Mass: 276.91017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24000
• LogP: 3.27760